molecular formula C8H5BrN2O2 B1380823 6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid CAS No. 1427405-61-5

6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid

Cat. No. B1380823
CAS RN: 1427405-61-5
M. Wt: 241.04 g/mol
InChI Key: ZEBVWIQSDOBDFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is a chemical compound with the molecular formula C8H5BrN2O2 . It is used in organic syntheses and as pharmaceutical intermediates .


Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridines has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .


Molecular Structure Analysis

The molecular structure of 6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is represented by the InChI code 1S/C8H5BrN2O2/c9-5-1-2-7-10-3-6 (8 (12)13)11 (7)4-5/h1-4H, (H,12,13) and the InChI key SDKJLYHPCBMDAD-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

The physical form of 6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is solid . It is stored at a temperature between 2-8°C in a sealed, dry environment .

Scientific Research Applications

  • Pharmaceutical Research:

    • A study by Sanghavi et al. (2022) described the use of a related compound, 6-bromoimidazo[1,2-a]pyridine-2-carboxylate, in the synthesis of potential anti-cancer and anti-tuberculosis agents (Sanghavi, Sriram, Kumari, & Kapadiya, 2022).
    • Another study by Di Chiacchio et al. (1998) investigated 2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid derivatives for their anti-inflammatory and analgesic activity (Di Chiacchio et al., 1998).
    • Abignente et al. (1982) synthesized a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and evaluated them for anti-inflammatory, analgesic, and antipyretic activities (Abignente et al., 1982).
  • Chemical Synthesis:

    • Yakovenko and Vovk (2021) developed methods for synthesizing 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines, which are promising biologically active scaffolds (Yakovenko & Vovk, 2021).
    • Stanovnik et al. (2008) prepared derivatives of 8-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid through various chemical transformations (Stanovnik et al., 2008).
    • Shibahara et al. (2009) demonstrated the synthesis of 1,3-diarylated imidazo[1,5-a]pyridines, which exhibit diverse fluorescent emissions and improved quantum yields (Shibahara et al., 2009).

Safety and Hazards

6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

properties

IUPAC Name

6-bromoimidazo[1,5-a]pyridine-1-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5BrN2O2/c9-5-1-2-6-7(8(12)13)10-4-11(6)3-5/h1-4H,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZEBVWIQSDOBDFC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(N=CN2C=C1Br)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5BrN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid
Reactant of Route 2
Reactant of Route 2
6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid
Reactant of Route 3
Reactant of Route 3
6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid
Reactant of Route 4
Reactant of Route 4
6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid
Reactant of Route 5
6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid
Reactant of Route 6
Reactant of Route 6
6-Bromoimidazo[1,5-a]pyridine-1-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.